Cas no 849928-26-3 (Tert-butyl 3-bromopiperidine-1-carboxylate)
Tert-butyl 3-bromopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of piperidine-based scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent at the 3-position offers a reactive handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is widely employed in pharmaceutical and agrochemical research for the development of bioactive molecules. Its crystalline solid form and well-defined reactivity profile make it a reliable choice for synthetic applications requiring precise control over piperidine ring modifications.
849928-26-3 structure
Product Name:Tert-butyl 3-bromopiperidine-1-carboxylate
CAS No:849928-26-3
MF:C10H18BrNO2
MW:264.159422397614
MDL:MFCD07779077
CID:68954
PubChem ID:51051593
Update Time:2025-05-28
Tert-butyl 3-bromopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-3-Bromopiperidine
- 3-Bromo-1-piperidinecarboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid,3-bromo-,1,1-dimethylethyl ester
- tert-butyl 3-bromopiperidine-1-carboxylate
- 1-N-BOC-3-BROMOPIPERIDINE
- 3-Bromo-piperidine-1-carboxylic acid tert-butyl ester
- HT922
- C10H18BrNO2
- Tert-butyl3-bromopiperidine-1-carboxylate
- AK173165
- N-Boc-3-bromopiperidine
- CM10408
- AB42483
- VP80108
- AM101349
- AB1009669
- ST2403337
- Z3422
- 928B263
- 1,1-Dimethylethyl 3-bromo-1-piperidinecarboxylate (ACI)
- (S)-3-Bromo-1-Boc-piperidine
- EN300-264162
- MFCD21097794
- MFCD07779077
- SY032563
- AKOS015841237
- P16778
- 849928-26-3
- (R)-3-Bromo-1-Boc-piperidine
- SY343736
- SY292672
- AS-53626
- SCHEMBL23214938
- SB12472
- CS-W005871
- DB-008766
- DTXSID70679621
- 3-Bromo-1-piperidinecarboxylic acid tert-butyl ester;R-1-Boc-3-Bromopiperidine;S-1-Boc-3-Bromopiperidine
- SB12473
- Tert-butyl 3-bromopiperidine-1-carboxylate
-
- MDL： MFCD07779077
- Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-6-4-5-8(11)7-12/h8H,4-7H2,1-3H3
- InChI Key： YCUDHDNCZHPAJK-UHFFFAOYSA-N
- SMILES： O=C(N1CC(Br)CCC1)OC(C)(C)C
Computed Properties
- Exact Mass: 263.05200
- Monoisotopic Mass: 263.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.327
- Melting Point: No data available
- Boiling Point: 296.6°C at 760 mmHg
- Flash Point: 133.2±25.4 °C
- Refractive Index: 1.506
- PSA: 29.54000
- LogP: 2.71870
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Tert-butyl 3-bromopiperidine-1-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
- Storage Condition：Sealed in dry,2-8°C
Tert-butyl 3-bromopiperidine-1-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-butyl 3-bromopiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449002140-1g |
tert-Butyl 3-bromopiperidine-1-carboxylate |
849928-26-3 | 97% | 1g |
355.95 USD | 2021-06-15 | |
| Alichem | A449002140-5g |
tert-Butyl 3-bromopiperidine-1-carboxylate |
849928-26-3 | 97% | 5g |
1,067.72 USD | 2021-06-15 | |
| Alichem | A449002140-10g |
tert-Butyl 3-bromopiperidine-1-carboxylate |
849928-26-3 | 97% | 10g |
$379.00 | 2023-08-31 | |
| Fluorochem | 088276-250mg |
3-Bromo-piperidine-1-carboxylic acid tert-butyl ester |
849928-26-3 | 95% | 250mg |
￡112.00 | 2022-03-01 | |
| Fluorochem | 088276-1g |
3-Bromo-piperidine-1-carboxylic acid tert-butyl ester |
849928-26-3 | 95% | 1g |
￡278.00 | 2022-03-01 | |
| Fluorochem | 088276-5g |
3-Bromo-piperidine-1-carboxylic acid tert-butyl ester |
849928-26-3 | 95% | 5g |
￡891.00 | 2022-03-01 | |
| Chemenu | CM120273-1g |
N-Boc-3-bromopiperidine |
849928-26-3 | 97% | 1g |
$327 | 2021-08-06 | |
| Chemenu | CM120273-5g |
N-Boc-3-bromopiperidine |
849928-26-3 | 97% | 5g |
$972 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MN303-250mg |
Tert-butyl 3-bromopiperidine-1-carboxylate |
849928-26-3 | 97+% | 250mg |
1452CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MN303-100mg |
Tert-butyl 3-bromopiperidine-1-carboxylate |
849928-26-3 | 97+% | 100mg |
636CNY | 2021-05-08 |
Tert-butyl 3-bromopiperidine-1-carboxylate Suppliers
Amadis Chemical Company Limited
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(CAS:849928-26-3)Tert-butyl 3-bromopiperidine-1-carboxylate
Order Number:A846511
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price ($):456.0/184.0
Email:sales@amadischem.com
Tert-butyl 3-bromopiperidine-1-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:849928-26-3)Tert-butyl 3-bromopiperidine-1-carboxylate
Purity:99%/99%
Quantity:25g/10g
Price ($):456.0/184.0